3-(2,5-Difluorophenoxy)propan-1-amine
Overview
Description
3-(2,5-Difluorophenoxy)propan-1-amine, also known as 2,5-Difluorophenoxypropan-1-amine, is an amine compound that is widely used in scientific research. It is a colorless, flammable liquid with a pungent odor and is soluble in water, methanol, ethanol, and acetone. This compound has a wide range of applications in the lab and is used in a variety of experiments. In
Scientific Research Applications
Application in Inorganic Chemistry
3-(2,5-Difluorophenoxy)propan-1-amine and its derivatives have been studied in the context of inorganic chemistry. For example, hexadentate N3O3 amine phenol ligands, which are related to this compound, have been prepared and characterized for their potential applications with Group 13 metal ions. This research indicates potential applications in coordination chemistry and the design of new metal complexes (Liu, Wong, Rettig, & Orvig, 1993).
Use in Corrosion Inhibition
Derivatives of 3-(2,5-Difluorophenoxy)propan-1-amine have been synthesized and evaluated for their performance in inhibiting corrosion on carbon steel. This research suggests the compound's potential utility in industrial applications, particularly in protecting metal surfaces from corrosion (Gao, Liang, & Wang, 2007).
Role in Organic Synthesis
This compound has been studied for its role in organic synthesis, particularly in the stereoselective synthesis of certain amines. These research efforts contribute to the broader field of organic chemistry, especially in the synthesis of enantioenriched compounds, which are crucial in pharmaceuticals and fine chemicals production (Mourelle-Insua, López-Iglesias, Gotor, & Gotor‐Fernández, 2016).
properties
IUPAC Name |
3-(2,5-difluorophenoxy)propan-1-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11F2NO/c10-7-2-3-8(11)9(6-7)13-5-1-4-12/h2-3,6H,1,4-5,12H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BMMRMPALHPWGBJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1F)OCCCN)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11F2NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
187.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(2,5-Difluorophenoxy)propan-1-amine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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